Cas no 1379457-78-9 (6-Bromo-3-fluoropyridin-2-amine)

• Product Name: 6-Bromo-3-fluoropyridin-2-amine
• CAS No: 1379457-78-9
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• MDL: MFCD28368857
• CID: 4592748
• PubChem ID: 118456341
• Update Time: 2025-07-02

6-Bromo-3-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoropyridin-2-amine
• 2-Pyridinamine, 6-bromo-3-fluoro-
• 2-Pyridinamine,6-bromo-3-fluoro-
• 2-Amino-6-bromo-3-fluoropyridine
• SB13713
• AK366120
• MFCD28368857
• S10296
• DS-12717
• 1379457-78-9
• SCHEMBL17187244
• CS-0056392
• DB-219751
• SY245050
• AKOS027361115

• MDL： MFCD28368857
• Inchi： 1S/C5H4BrFN2/c6-4-2-1-3(7)5(8)9-4/h1-2H,(H2,8,9)
• InChI Key： NBALYPYUMLGQIW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N)=N1)F

Computed Properties

• Exact Mass: 189.95419g/mol
• Monoisotopic Mass: 189.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.6

Additional information on 6-Bromo-3-fluoropyridin-2-amine

Introduction to 6-Bromo-3-fluoropyridin-2-amine (CAS No. 1379457-78-9)

6-Bromo-3-fluoropyridin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1379457-78-9, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of both bromine and fluorine substituents on a pyridine ring, make it a versatile building block for drug discovery and development.

The significance of 6-Bromo-3-fluoropyridin-2-amine lies in its potential applications across multiple domains, including medicinal chemistry, agrochemicals, and material science. The bromine atom provides a reactive site for further functionalization, while the fluorine substituent enhances metabolic stability and bioavailability, which are critical factors in drug design. These attributes have positioned this compound as a valuable asset in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The demand for structurally diverse and pharmacologically active compounds has driven the exploration of heterocyclic scaffolds like pyridine derivatives. Among these, 6-Bromo-3-fluoropyridin-2-amine has emerged as a compound of interest due to its ability to serve as a precursor for synthesizing small-molecule inhibitors.

The compound's role in drug discovery is further highlighted by its incorporation into several ongoing research projects aimed at identifying new treatments for complex illnesses. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The fluorine atom's electron-withdrawing effect can modulate the electronic properties of the molecule, influencing its binding affinity to biological targets.

Advances in synthetic methodologies have also contributed to the growing interest in 6-Bromo-3-fluoropyridin-2-amine. Modern techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled chemists to efficiently incorporate this intermediate into more complex structures. These developments have not only streamlined the synthesis process but also expanded the scope of possible applications.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives due to their prevalence in active pharmaceutical ingredients (APIs). The structural motif of 6-Bromo-3-fluoropyridin-2-amine aligns well with this trend, offering a scaffold that can be readily modified to achieve desired pharmacological effects. Researchers have leveraged its reactivity to develop molecules with enhanced potency and selectivity.

In addition to its medicinal applications, 6-Bromo-3-fluoropyridin-2-amine has shown promise in other areas. For example, it has been utilized in the synthesis of advanced materials with unique electronic properties. The combination of bromine and fluorine substituents allows for fine-tuning of material characteristics, making it suitable for use in optoelectronic devices and sensors.

The chemical properties of this compound also make it an attractive candidate for industrial processes. Its stability under various reaction conditions and compatibility with multiple synthetic pathways enhance its utility as an intermediate. This reliability has made it a preferred choice for researchers and industrial chemists alike.

The growing body of literature on 6-Bromo-3-fluoropyridin-2-amine underscores its importance in contemporary chemical research. Ongoing studies continue to uncover new ways to exploit its structural features for innovative applications. As the field progresses, it is likely that this compound will play an even more significant role in shaping future advancements.

In conclusion, 6-Bromo-3-fluoropyridin-2-amine (CAS No. 1379457-78-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity make it a valuable intermediate for synthetic chemists and researchers working on developing novel bioactive molecules. The continued exploration of its potential will undoubtedly lead to further discoveries and innovations.